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Compound of Interest

Compound Name: Icg-tco

Cat. No.: B12369987

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This guide provides essential, immediate safety and
logistical information for handling ICG-TCO (Indocyanine Green-trans-cyclooctene), a reactive
fluorescent dye. Adherence to these procedures is critical for minimizing risks and ensuring
proper disposal.

Personal Protective Equipment (PPE)

When handling ICG-TCO, appropriate personal protective equipment is mandatory to prevent
skin and eye contact, as well as inhalation. The following table summarizes the required PPE.
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Equipment Specification Purpose
To prevent skin contact.
Chemical-resistant, Gloves must be inspected
Gloves impermeable gloves (e.g., before use and disposed of

nitrile).

after handling the compound.

[1]

Eye Protection

Safety glasses with side

shields or chemical goggles.

To protect eyes from splashes.

[2]

Face Protection

Face shield.

To be worn in addition to
goggles when there is a
significant risk of splashing.[2]

Lab Coat

Standard laboratory coat.

To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

To avoid inhalation of vapors

or aerosols.[1]

First Aid Measures

In case of accidental exposure to ICG-TCO, immediate action is crucial.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide artificial respiration and consult

a physician.

Skin Contact

Wash the affected area with soap and plenty of

water. Consult a physician if irritation persists.

Eye Contact

Immediately flush eyes with water as a

precaution.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and consult a physician. Never give

anything by mouth to an unconscious person.
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Operational Plan: From Handling to Disposal

A systematic approach to handling and disposing of ICG-TCO is essential for laboratory safety
and environmental compliance.

Handling and Storage

¢ Ventilation: Always handle ICG-TCO in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation exposure.

o Storage: Keep the container tightly closed in a dry and well-ventilated place. For long-term
storage, refer to the manufacturer's recommendations, which may include storage at -20°C.

» Contamination Prevention: Avoid contact with skin and eyes. Wash hands thoroughly after
handling.

Spill Management

In the event of a spill, follow these steps:

Ensure Proper PPE: Wear the appropriate personal protective equipment before addressing
the spill.

o Containment: Prevent further leakage or spillage if it is safe to do so.

o Absorption: Soak up the spilled substance with an inert absorbent material (e.g., sand,
vermiculite).

o Collection: Collect the absorbed material and any contaminated soil into a suitable, closed
container for disposal.

o Ventilation: Ensure the area is well-ventilated.

Disposal Plan

Proper disposal of ICG-TCO and associated waste is critical to prevent environmental
contamination. Fluorescent dye waste should be treated as hazardous chemical waste.
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Waste Type Disposal Procedure

Dispose of as hazardous chemical waste. Do
Unused ICG-TCO ) )
not dispose of down the drain.

Collect all contaminated labware (e.g., pipette
Contaminated Labware tips, vials) in a designated, leak-proof, and

clearly labeled hazardous waste container.

) Dispose of contaminated gloves and other
Contaminated PPE )
disposable PPE as hazardous waste.

Collect all aqueous waste containing ICG-TCO
Aqueous Waste in a clearly labeled, leak-proof container. Do not

pour down the drain.

Waste Segregation and Labeling:

» All waste materials must be collected in designated, leak-proof, and clearly labeled
hazardous waste containers.

» Containers must be clearly labeled with the contents and associated hazards as per
institutional and regulatory requirements.

Final Disposal:

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

» Treatment, storage, transportation, and disposal must be in accordance with federal, state,
and local regulations.

Experimental Workflow for Safe Handling of ICG-
TCO
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Caption: Workflow for the safe handling and disposal of ICG-TCO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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